Cas no 65236-43-3 (2-Hexyn-1-one, 1-phenyl-)

• Product Name: 2-Hexyn-1-one, 1-phenyl-
• CAS No: 65236-43-3
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 401723
• PubChem ID: 10855964
• Update Time: 2025-04-19

2-Hexyn-1-one, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexyn-1-one, 1-phenyl-
• 1-phenylhex-2-yn-1-one
• DTXSID00445997
• 65236-43-3
• 1-phenyl-hex-2-yn-1-one
• SCHEMBL9861029

• Inchi： 1S/C12H12O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9H,2-3H2,1H3
• InChI Key： IOUIWIFEDRBDCH-UHFFFAOYSA-N
• SMILES： O=C(C#CCCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07